ethyl 2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}propanoate

• IUPAC Name: ethyl 2-(7-oxo-3-phenyltriazolo[4,5-d]pyrimidin-6-yl)propanoate
• InChI: InChI=1S/C15H15N5O3/c1-3-23-15(22)10(2)19-9-16-13-12(14(19)21)17-18-20(13)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3
• InChI Key: VDQLSJIUSRYPMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)N1C=NC2=C(C1=O)N=NN2C3=CC=CC=C3
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol

Description

The compound “ethyl 2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}propanoate” is a type of heterocyclic compound. Heterocyclic compounds are a significant and diverse class of organic compounds, and many have been synthesized due to extensive synthetic research. They have a wide range of uses in the field of medicinal chemistry.

Synthesis Analysis

Heterocyclic compounds like this one are rapidly increasing in number due to extensive synthetic research. The reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4 (1H,3H)-diones in the presence of triethylamine can lead to the synthesis of such compounds.

Molecular Structure Analysis

The structure of this compound can be established based on spectral data, elemental analyses, and alternative synthetic routes. The dihydropyrimidine ring in similar compounds has been found to adopt a screw-boat conformation.

Chemical Reactions Analysis

The reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4 (1H,3H)-diones in the presence of triethylamine can lead to the synthesis of such compounds.

Scientific Research Applications

Antifungal Activity

Triazole derivatives exhibit potent antifungal properties. Notably, compounds containing the triazole nucleus have been developed as antifungal drugs. Examples include:

• .

Anticancer Potential

Triazoles have been investigated for their anticancer activity. Researchers explore their ability to inhibit tumor growth and metastasis. .

Antioxidant Properties

Triazole compounds exhibit antioxidant effects, protecting cells from oxidative stress. .

Antiviral Applications

Triazoles have been explored as potential antiviral agents. Their ability to inhibit viral enzymes and replication processes makes them valuable candidates. .

Anti-Inflammatory and Analgesic Effects

Triazole-containing compounds have shown anti-inflammatory and analgesic properties. .

Antiepileptic Potential

Triazole derivatives, including “ethyl 2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}propanoate,” may have antiepileptic effects. .

Future Directions

Heterocyclic compounds are a significant area of research due to their wide range of uses in medicinal chemistry. Future research could focus on synthesizing more of these compounds and exploring their potential uses. Additionally, the anticancer efficacy of similar compounds against MCF-7, a breast cancer cell line, has been compared to the standard anticancer drug doxorubicin, suggesting potential future directions in cancer treatment research.

Mechanism of Action

Target of Action

The compound ethyl 2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}propanoate, also known as F0656-0623, HMS3366O21, HMS2239M14, or SMR000640890, primarily targets Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

This compound acts as an inhibitor of CDK2 . It interacts with CDK2, preventing its normal function and leading to a halt in the cell cycle . This results in the inhibition of cell proliferation, particularly in cancer cells .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cell cycle regulation pathway . By inhibiting CDK2, the compound disrupts the normal progression of the cell cycle, leading to a halt in cell division . This can have downstream effects on tumor growth and proliferation .

Result of Action

The compound’s action results in significant inhibition of cell proliferation . It has shown superior cytotoxic activities against certain cell lines, indicating its potential as an anticancer agent .